Cas no 1806758-35-9 (5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

• Product Name: 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride
• CAS No: 1806758-35-9
• MF: C₇H₂ClF₅N₂O₅S
• MW: 356.611196994781
• CID: 4813049
• Update Time: 2025-06-20

5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H2ClF5N2O5S/c8-21(18,19)6-3(15(16)17)4(20-7(11,12)13)2(1-14-6)5(9)10/h1,5H
• InChI Key： CXZQZEBXSOEYSE-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C(C(F)F)=CN=1)OC(F)(F)F)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 489
• XLogP3: 2.8
• Topological Polar Surface Area: 111

Additional information on 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride

Introduction to 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1806758-35-9)

5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1806758-35-9) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a nitro group, and a trifluoromethoxy substituent, all of which contribute to its distinct chemical properties and potential biological activities.

The synthesis of 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride involves a series of well-defined chemical reactions, typically starting from readily available pyridine derivatives. The difluoromethyl group can be introduced through the reaction of a suitable pyridine derivative with a difluorocarbene source, such as bromodifluoroacetate. The nitro group is often introduced via nitration reactions, while the trifluoromethoxy substituent can be added through nucleophilic substitution reactions with trifluoromethoxide ions. The final sulfonyl chloride functionality is generated by the reaction of the pyridine derivative with thionyl chloride or another suitable chlorinating agent.

In recent years, there has been growing interest in the development of compounds with fluorinated substituents due to their enhanced biological activity and metabolic stability. The presence of the difluoromethyl and trifluoromethoxy groups in 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride makes it particularly attractive for use in the design of novel pharmaceuticals. These fluorinated groups can significantly influence the lipophilicity, electronic properties, and binding affinity of the molecule, thereby enhancing its pharmacological profile.

The nitro group in 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride is known to confer redox activity and can serve as a bioisostere for other functional groups. This property is particularly useful in the development of drugs targeting redox-sensitive pathways, such as those involved in inflammation and oxidative stress. Additionally, the nitro group can be reduced to an amino group under appropriate conditions, providing a versatile platform for further chemical modifications.

The sulfonyl chloride functionality in 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride is highly reactive and can readily form sulfonamide linkages with primary or secondary amines. This reactivity makes it an excellent building block for the synthesis of complex molecules with diverse biological activities. Sulfonamides are well-known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory properties. Therefore, 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride has significant potential as a starting material for the development of new therapeutic agents.

In the context of medicinal chemistry, 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride has been explored for its potential as a lead compound in drug discovery programs. Recent studies have demonstrated its efficacy in various biological assays, including enzyme inhibition and cell-based assays. For example, it has shown promising activity against specific kinases involved in cancer signaling pathways, making it a valuable tool for probing these pathways and identifying potential therapeutic targets.

The unique combination of functional groups in 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride also makes it an excellent candidate for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into how each functional group contributes to the overall biological activity. This information is crucial for optimizing the compound's properties and developing more potent and selective derivatives.

In conclusion, 5-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1806758-35-9) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive starting material for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and insights into its biological activities, further highlighting its importance in modern drug discovery efforts.